BENGHE Foundational & Exploratory

Check Availability & Pricing

Unveiling the Electronic and Spectroscopic
Signature of Yttrium: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Yttrium

Cat. No.: B1196420

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the electron configuration and
spectroscopic properties of yttrium. The information presented herein is intended to serve as a
foundational resource for researchers and professionals engaged in fields where a deep
understanding of the elemental characteristics of yttrium is paramount.

Electron Configuration of Yttrium

Yttrium (Y), with an atomic number of 39, is a transition metal located in Group 3 of the
periodic table.[1] Its ground state electron configuration is [Kr] 4d* 5s2.[2][3][4] This
configuration indicates that a neutral yttrium atom possesses 39 electrons, with the outermost
electrons residing in the 4d and 5s orbitals. The complete electron configuration is 1s2 2s2 2p°®
3s2 3p°® 3d1° 4s2 4p° 4d? 5s2.[1][5] The arrangement of electrons in their respective shells is 2,
8,18, 9, 2.

Spectroscopic Data

The spectroscopic data of an element provides fundamental insights into its electronic structure
and behavior upon interaction with electromagnetic radiation. This data is critical for various
analytical techniques and theoretical modeling.

lonization Energies
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The ionization energy is the minimum energy required to remove an electron from a gaseous
atom or ion. The successive ionization energies of yttrium are detailed in the table below.

lonization Stage Energy (kJ/mol) Energy (eV)
First 600 6.2173[5]
Second 1180 12.24
Third 1980 20.52
Fourth 5847

Fifth 7430

Sixth 8970

Seventh 11190

Eighth 12450

Ninth 14110

Tenth 18400

Eleventh 19900

Twelfth 36090

Data sourced from multiple consistent references.

Energy Levels and Spectral Lines

The spectral lines of yttrium arise from electronic transitions between quantized energy levels.
The National Institute of Standards and Technology (NIST) Atomic Spectra Database is a
comprehensive resource for this data. Below is a summary of the ground state and the
ionization potential for neutral and singly ionized yttrium.
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E— Ground State Ground State lonization lonization
ecies

> Configuration Term Energy (cm~?) Energy (eV)
Yl 4d5s2 2D3/> 50145.6 6.2173

Yl 5s2? 1So 98590 12.224

Data sourced from the NIST Atomic Spectra Database.[5]

A selection of prominent spectral lines for neutral and singly ionized yttrium is presented
below, linking the observed wavelength to the corresponding electronic transition.

Table of Selected Spectral Lines for Y | (Neutral Yttrium)

Wavelength (A) Lower Energy Level (cm~*) Upper Energy Level (cm™?)
4102.38 0.00 24370.13
4077.37 530.35 25058.48
4128.31 530.35 24746.57
3710.30 0.00 26944.20
3600.73 1045.08 28816.73

Table of Selected Spectral Lines for Y Il (Singly lonized Yttrium)

Wavelength (A) Lower Energy Level (cm~*) Upper Energy Level (cm~?)
3774.33 840.20 27334.20
3242.28 1045.08 31861.35
3710.30 840.20 27804.40
3611.05 1449.75 29114.80
5087.42 8003.13 27650.60
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Experimental Protocols for Spectroscopic Analysis

The determination of yttrium's spectroscopic data is primarily achieved through atomic
emission spectroscopy (AES) and atomic absorption spectroscopy (AAS).

Atomic Emission Spectroscopy (AES)

Objective: To measure the wavelengths of light emitted by excited yttrium atoms.
Methodology:

o Sample Preparation: A sample containing yttrium, often in the form of a high-purity salt or
metal alloy, is prepared. For solid metallic samples, spark or arc ablation can be used to
introduce the sample into the excitation source.

o Excitation Source: An inductively coupled plasma (ICP) or a hollow cathode lamp is
commonly employed as the excitation source.

o Inductively Coupled Plasma (ICP): An argon plasma is generated by a radio-frequency
magnetic field. The yttrium sample is introduced into the plasma, where the high
temperature (6,000-10,000 K) causes desolvation, vaporization, atomization, and
excitation of the yttrium atoms.

o Hollow Cathode Lamp: A lamp with a cathode made of or lined with yttrium is filled with
an inert gas (e.g., neon or argon) at low pressure. Applying a voltage causes the gas to
form a plasma. lons from the plasma bombard the cathode, sputtering yttrium atoms into
the plasma where they are excited by collisions.

o Dispersion of Light: The light emitted from the excitation source is directed through a
spectrometer. A diffraction grating within the spectrometer disperses the light into its
constituent wavelengths.

o Detection: A detector, such as a charge-coupled device (CCD), is used to measure the
intensity of the light at each wavelength.

o Data Analysis: The resulting spectrum, a plot of intensity versus wavelength, reveals the
characteristic emission lines of yttrium. The wavelengths of these lines are then correlated
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with specific electronic transitions to determine the energy level structure of the atom.

Atomic Absorption Spectroscopy (AAS)

Objective: To measure the absorption of light by ground-state yttrium atoms.
Methodology:

e Light Source: A hollow cathode lamp containing yttrium is used to produce a light beam with
the characteristic emission spectrum of yttrium.

o Atomization: The sample containing yttrium is introduced into an atomizer, typically a flame
or a graphite furnace, which converts the sample into a cloud of ground-state atoms.

e Absorption: The light beam from the hollow cathode lamp is passed through the atomic
vapor. Yttrium atoms in the vapor will absorb light at their characteristic resonant
wavelengths.

e Monochromator: A monochromator is used to select a specific wavelength of light to be
measured and to exclude other wavelengths.

o Detection: A detector measures the intensity of the light that has passed through the atomic
vapor.

» Data Analysis: The amount of light absorbed is proportional to the concentration of yttrium in
the sample. By comparing the absorbance of the sample to that of known standards, the
concentration of yttrium can be determined.

Visualizations
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Spectroscopic Events Resulting Spectroscopic Data
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Caption: Relationship between electron configuration, spectroscopic events, and resulting data.
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Caption: Experimental workflow for Atomic Emission Spectroscopy (AES).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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